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Compound of Interest

Compound Name: rac Histidine-13C6,15N3

Cat. No.: B1151915

Get Quote

Executive Summary
rac-Histidine-13C6,15N3 is a uniformly stable isotope-labeled isotopologue of histidine,

comprising a racemic mixture (50:50) of D- and L-enantiomers. All six carbon atoms are

replaced with Carbon-13 (

) and all three nitrogen atoms with Nitrogen-15 (

).[1]

While the pure L-isomer is the standard for metabolic labeling in living systems, the racemic

form serves distinct, high-precision roles in Solid-State NMR (SSNMR) as a chemical shift

reference, in quantitative mass spectrometry as a cost-effective internal standard for total

histidine analysis, and in chiral chromatography validation.

This guide details the physicochemical properties, experimental applications, and specific

protocols for leveraging this isotopologue in drug development and structural biology.

Part 1: Molecular Architecture & Isotopic Physics
The Isotopic Signature
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The utility of rac-Histidine-13C6,15N3 stems from its mass shift and nuclear magnetic spin

properties.

Property Natural Histidine
rac-Histidine-
13C6,15N3

Differential

Formula +9 Da Mass Shift

Spin (

)
, , NMR Active Nuclei

Chirality L- (Bio-active) DL- (Racemic)
Crystallographic

Packing

Why "rac" (Racemic)?
Researchers choose the racemic form over the pure L-form for three specific reasons:

Crystallographic Reference Standards (SSNMR): Racemic amino acids crystallize in

centrosymmetric space groups (often P21/c), whereas pure enantiomers crystallize in non-

centrosymmetric groups (often P21). This results in distinct density and hydrogen-bonding

networks, providing unique chemical shift anisotropy (CSA) values for spectrometer

calibration.

Chiral Separation Validation: It serves as a definitive spike-in standard to validate the

resolution of chiral HPLC/GC columns.

Cost-Efficiency in IDMS: For non-chiral quantification of total histidine in biofluids, the

racemic standard is functionally identical to the L-isomer but often more economical to

synthesize chemically.

Part 2: Primary Application – Solid-State NMR
(SSNMR)
In SSNMR, rac-Histidine-13C6,15N3 is utilized to probe dipolar couplings and calibrate

Chemical Shift Anisotropy (CSA) tensors. Unlike solution NMR, where rapid tumbling averages

out interactions, SSNMR retains the orientation-dependent magnetic interactions.
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Tautomeric State Analysis
Histidine plays a catalytic role in enzymes via its imidazole ring, which fluctuates between two

neutral tautomers (

and

) and a charged cation.[2][3]

The Problem: In amorphous biological samples, these states are hard to resolve.

The Solution: rac-Histidine-13C6,15N3 is used as a crystalline reference material. Because it

forms a rigid lattice, the

chemical shifts are "locked" into specific values, allowing researchers to map the
experimental shifts of a protein against the known shifts of the crystalline standard.

Cross-Polarization Magic Angle Spinning (CP-MAS)
The uniform labeling (

) enables efficient magnetization transfer from protons (

) to the heavy nuclei, significantly enhancing sensitivity.

Diagram 1: CP-MAS Magnetization Transfer Logic
The following diagram illustrates the flow of magnetization in a standard CP-MAS experiment

used to detect this molecule.
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Caption: Logic flow of Cross-Polarization Magic Angle Spinning (CP-MAS). Proton

magnetization is transferred to 13C/15N nuclei under the Hartmann-Hahn matching condition.
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Part 3: Mass Spectrometry & Proteomics
Isotope Dilution Mass Spectrometry (IDMS)
rac-Histidine-13C6,15N3 is the "Gold Standard" Internal Standard (IS) for absolute

quantification of histidine in plasma or cell lysates.

Mechanism: The +9 Da mass shift (

) moves the standard's signal well beyond the natural isotopic envelope of endogenous
histidine (

).

Workflow:

Sample (Plasma) containing unknown endogenous Histidine.

Spike with known concentration of rac-Histidine-13C6,15N3.

LC-MS/MS analysis (SRM/MRM mode).

Ratio of Area (Endogenous) / Area (Labeled) yields precise concentration.

Protocol: Quantitative Analysis of Total Histidine
Objective: Quantify total histidine in human plasma using rac-Histidine-13C6,15N3.

Reagents:

rac-Histidine-13C6,15N3 (Internal Standard Stock: 100 µM in 0.1% Formic Acid).

LC-MS Grade Acetonitrile and Water.

Precipitation Agent: Methanol/Acetonitrile (50:50).

Step-by-Step Workflow:

Sample Preparation:
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Aliquot 50 µL of plasma into a 1.5 mL tube.

CRITICAL: Add 10 µL of Internal Standard Stock (rac-Histidine-13C6,15N3). Adding IS

before protein precipitation corrects for extraction losses.

Vortex for 10 seconds.

Protein Precipitation:

Add 200 µL of cold Methanol/Acetonitrile.

Incubate at -20°C for 20 minutes.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

LC-MS/MS Setup:

Column: C18 Reverse Phase (Note: If separating D/L isomers is not required, C18 is

sufficient. If chiral separation is needed, use a Crown Ether or Teicoplanin column).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

MRM Transitions (Multiple Reaction Monitoring):

Analyte Precursor Ion (Q1) Product Ion (Q3) Collision Energy

Endogenous His
156.2 m/z (

)

110.1 m/z (Imidazolyl-

propyl)
15 eV

rac-His-13C6,15N3
165.2 m/z (

)

115.1 m/z (Heavy

Fragment)
15 eV

Data Analysis:

Calculate Ratio:
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Calculate Concentration:

Part 4: Advanced Application – Chiral Separation
Validation
In drug development, regulatory bodies (FDA/EMA) require the identification of enantiomeric

impurities.

The Role of rac-His-13C6,15N3: If a researcher is developing a method to quantify L-

Histidine purity, they must prove their column can separate D from L.

Experiment: Inject pure L-Histidine sample spiked with rac-Histidine-13C6,15N3.

Result: The Mass Spectrometer will see the "Heavy" signal split into two peaks (D-Heavy

and L-Heavy) if the column works. The "Light" signal (Endogenous) should co-elute only

with the L-Heavy peak. This confirms the peak identity and separation efficiency.

Diagram 2: Chiral Validation Workflow
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Caption: Workflow for validating chiral column performance. The racemic heavy standard

ensures that both enantiomers are present to verify separation capability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1151915?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/l-histidine-13c6-15n3.html
https://pubmed.ncbi.nlm.nih.gov/25026459/
https://pubmed.ncbi.nlm.nih.gov/25026459/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4136442/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4136442/
https://www.benchchem.com/product/b1151915/docs#technical-guide-rac-histidine-13c6-15n3-in-advanced-research
https://www.benchchem.com/product/b1151915/docs#technical-guide-rac-histidine-13c6-15n3-in-advanced-research
https://www.benchchem.com/product/b1151915/docs#technical-guide-rac-histidine-13c6-15n3-in-advanced-research
https://www.benchchem.com/product/b1151915/docs#technical-guide-rac-histidine-13c6-15n3-in-advanced-research
https://www.benchchem.com/product/b1151915?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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